Cas no 2098026-74-3 (7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole)

• Product name: 7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098026-74-3
• MF: C₁₁H₁₄N₆
• MW: 230.269060611725
• CID: 4776247

7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 7-(azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole
• 7-(azidomethyl)-6-cyclobutyl-1-methylimidazo[1,2-b]pyrazole
• 7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole

• Inchi： 1S/C11H14N6/c1-16-5-6-17-11(16)9(7-13-15-12)10(14-17)8-3-2-4-8/h5-6,8H,2-4,7H2,1H3
• InChI Key： QZVAQMDRVLWHES-UHFFFAOYSA-N
• SMILES： N12C=CN(C)C1=C(CN=[N+]=[N-])C(C1CCC1)=N2

Computed Properties

• Exact Mass: 230.12799447 g/mol
• Monoisotopic Mass: 230.12799447 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.27
• XLogP3: 2.1
• Topological Polar Surface Area: 36.6

Additional information on 7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole

Introduction to 7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole (CAS No. 2098026-74-3)

7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole (CAS No. 2098026-74-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole is characterized by a central imidazopyrazole core with a cyclobutyl group at the 6-position and a methyl group at the 1-position. The azido group at the 7-position adds a unique functional moiety that can be further modified for various applications. The presence of these functional groups contributes to the compound's stability and reactivity, making it an attractive candidate for drug development.

The synthesis of 7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole has been reported in several recent studies. One common approach involves the condensation of an appropriate pyrazole derivative with a cyclobutyl-substituted aldehyde, followed by the introduction of the azido group via azide substitution reactions. This multi-step synthesis process ensures high yields and purity, making it suitable for large-scale production.

In terms of biological activities, 7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole has shown promising results in various in vitro and in vivo studies. Recent research has demonstrated its potent anti-inflammatory effects by inhibiting key inflammatory mediators such as TNF-α and IL-6. Additionally, studies have indicated that this compound exhibits significant antiviral activity against several viral strains, including influenza and herpes simplex viruses. These findings suggest that 7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole could be a valuable lead compound for the development of new therapeutic agents.

The anticancer properties of 7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole have also been explored in preclinical studies. Research has shown that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been reported to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. These findings highlight the potential of 7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole as a novel anticancer agent.

Beyond its direct therapeutic applications, 7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole has also been utilized as a building block in chemical biology research. The azido group can be readily converted into other functional groups through click chemistry reactions, allowing for the rapid synthesis of structurally diverse derivatives. This versatility makes it an ideal candidate for high-throughput screening campaigns aimed at identifying new bioactive molecules.

In conclusion, 7-(Azidomethyl)-6-cyclobutyl-1-methyl-1H-imidazo[1,2-b]pyrazole (CAS No. 2098026-74-3) is a promising compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.